Journal Name:Nanotechnologies in Russia
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Using the Corner Reflection for Depth Evaluation of Surface Breaking Cracks in Concrete by Ultrasound
Nanotechnologies in Russia ( IF 0 ) Pub Date: 2023-05-14 , DOI: 10.1007/s10921-023-00956-8
The corner echo is a well-known effect in ultrasonic testing, which allows detection of surface breaking cracks with predominantly perpendicular orientation to the surface as, for example, corrosion cracks in metal pipes or shafts. This echo is formed by two planes, the surface of the crack and the surface which the crack breaks. It can also be classified as a half-skip method, since a reflection of the pulse occurs on the backwall before the reflection at the defect takes place. In combination with the diffraction from the crack tip, the corner echo also allows crack sizing. As shown in this paper, the corner reflection can be used in civil engineering for nondestructive inspection of concrete. Commercially available low frequency ultrasonic arrays with dry point contact sources generate SH transversal waves with sufficient divergence of the sound field in order to detect corner reflections. Ultrasonic line-scans and area-scans were acquired with a linear array on flat concrete specimens, and the data were reconstructed by the Synthetic aperture focusing technique. If the angles and the area of reconstruction are chosen accordingly, the corner echo reflection can be distinguished from other ultrasonic information. The corner echo can thus be used as a method for deciding whether a crack is a partial-depth crack or a full-depth crack and thus for obtaining a statement about crack depth. This paper presents corresponding experimental results obtained on concrete specimens with artificial test defects and cracks induced under controlled conditions.
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New Trends of Damage Detection and Identification Based on Vibrothermography in Composite Materials
Nanotechnologies in Russia ( IF 0 ) Pub Date: 2023-06-17 , DOI: 10.1007/s10921-023-00963-9
The infrared thermography technique is applied in the detection of damage in metallic and non-metallic materials, and its use allows one to determine if components or elements of mechanical structures are able to work safely. Among the different techniques used to detect damage, vibrothermography uses vibration to excite the material and infrared thermography to map the material’s surface in search of profiles of temperature that can indicate the presence of internal damages. Thus, for composite materials, the current study makes it possible to identify which directions are being taken by different groups of researchers in the last ten years for identification and characterization of the damage, evaluation of the heat generation mechanisms responsible for temperature variations in the regions where the damage is localized, and in addition, use of mathematical methods in the post-processing of the data obtained from the tests, looking to increase the efficiency of detection and characterization of damage.
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Non-Contact Inspection Methods for Wind Turbine Blade Maintenance: Techno–Economic Review of Techniques for Integration with Industry 4.0
Nanotechnologies in Russia ( IF 0 ) Pub Date: 2023-06-13 , DOI: 10.1007/s10921-023-00967-5
Wind energy has emerged as a critical source of renewable energy worldwide, and the performance of wind turbines relies heavily on the quality and design of their blades. However, the manual manufacturing process of wind turbine blades using polymeric matrix composite materials makes them susceptible to irregular and complex loading damage. This damage can lead to reduced power generation, shortened lifespan, and increased maintenance costs. Therefore, non-destructive testing (NDT) of wind turbine blades is necessary to identify surface and internal defects, ensuring the sustainable operation of the wind turbines. This article briefly reviews wind turbine blades' materials, design, and manufacturing methodology. We also discuss the inspection strategy during production and inspection methods during operation. Five non-contact NDT techniques, including thermography, radiography, machine vision, laser shearography testing, and microwave testing, are appraised to inspect wind turbine blade damage. These techniques were evaluated using a Techno–Economic approach that considers technical and economic factors, such as accuracy, cost, reliability, and ease of implementation. Thanks to technological advancements, integrating non-contact inspection methods with Industry 4.0 technologies can help improve wind power generation's safety, efficiency, and reliability. However, evaluating available methods' compatibility with Industry 4.0 technologies may be necessary.
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Research on Yield Strength Estimation and Lift-off Suppression Method Based on Incremental Permeability Features
Nanotechnologies in Russia ( IF 0 ) Pub Date: 2023-04-15 , DOI: 10.1007/s10921-023-00945-x
The incremental permeability (IP) is related to the reversible domain-wall motion of ferromagnetic materials during the period of dynamic magnetization. IP feature γ can be used to estimate the yield strength of materials. However, the IP signal generated by reversible domain-wall motion is weak. During the experiment, the vibration of the platform and the uneven surface of the sample will change the lift-off conditions of the probe, resulting in the distortion of the IP signal. In order to solve this problem, in this paper, a two-parameter fitting method is proposed to optimize the estimation of yield strength by γ. Two compensation parameters \({a}_{\gamma }\) and \({b}_{\gamma }\) related to lift-off are proposed to modify the γ curve, making it possible to detect the material under different lift-off conditions. Finally, the yield strength of the material is estimated under different lift-off conditions, and the estimation error is less than 10%.
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Enhancement of Digital Radiographic Images for Gas Turbine Blades Based on Simple Scattering Model
Nanotechnologies in Russia ( IF 0 ) Pub Date: 2023-04-10 , DOI: 10.1007/s10921-023-00942-0
Digital radiographic imaging technique plays an essential role in the non-destructive testing of gas turbine blades. Due to the scattered X-rays in the detection of gas turbine blade, the quality of digital radiographic image is limited, and the effective information may be missed, which makes it difficult to characterize defects. Based on the simple scattering model and dark channel priori theory, an enhancement method for digital radiographic images of gas turbine blades is presented in this paper. Using the digital radiographic testing system, the proposed method is verified in the detection of uncooled 3rd and 4th stage gas turbine blades which is composed of nickel-based high temperature alloys. The experimental results show that the proposed method can dramatically enhance the visibility of digital radiographic images, including the improvement of contrast-noise ratio and sensitivity. In the meantime, the tiny defects that are not visible in the initial image can be identified and the detection can be more accurately characterized in the enhanced digital radiographic images. The proposed method can assist in de-scattering applications and improve the visibility of digital radiographic images without precise information about the X-ray condition.
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Photothermal NDE of UD/Epoxy-Based Carbon Fibre Reinforced Laminates for Quantitative Porosity Analysis
Nanotechnologies in Russia ( IF 0 ) Pub Date: 2023-04-03 , DOI: 10.1007/s10921-023-00946-w
High strength and low density make epoxy-based CFRP a highly interesting construction material for the aerospace manufacturing industry. Porosity represents an unavoidable defect and significantly weakens strength values dominated by the matrix. To evaluate the quality of safety-relevant components, non-destructive evaluation and thus the characterization of porous structures is indispensable. Pulsed thermography represents a fast, large-area and non-contact testing method that enables efficient estimation of material parameters. In this work, the authors demonstrate the quantitative estimation of porosity by pulsed thermography on a multi-axial laminate fabricated from unidirectional Prepregs for the first time. The characteristic, extensive expansion of the pores in fiber direction, is addressed by the 3D microstructure characterization of Cone beam X-ray computed tomography data. Hence, the application of effective medium theories and thus the model based porosity estimation is enabled. After the investigation of the effect of pore expansion on the effective thermal diffusivity in 3D finite element simulations, the quantitative photothermal porosity estimation on a sample with a global volume porosity of \(\Phi =1.51\%\) is demonstrated. The accuracy of this fast and non-contact method for porosity estimation with pulsed thermography (\(\Delta \Phi =0.63\%\)) is comparable to the standard ultrasonic method. Consequently, an efficient estimation of porosity for large, complex shaped UD/Epoxy composite components is enabled.
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Defect Characterization Method for Bridge Cables Based on Topology of Dynamical Reconstruction of Magnetostrictive Guided Wave Testing Signals
Nanotechnologies in Russia ( IF 0 ) Pub Date: 2023-03-28 , DOI: 10.1007/s10921-023-00940-2
Multi-wire cables are widely used in suspension bridges and cable-stayed bridges as primary load bearing structural elements. Broken Wires in cables can lead to catastrophic accidents such as bridge collapse. Magnetostrictive guided wave testing technology has been employed to detect the broken wire defects in multi-wire cables, and the defect size is estimated by analyzing the defect echo signals. However, there are many studies on the guided wave testing for the seven-wire steel strands but fewer for the bridge cables which have a large number of wires. Moreover, the relationship between the guided wave testing signal features and the defect size of multi-wire structures is imprecise, which means the defect size estimated by the features may deviate significantly from the real defect size. In this paper, large-scale topological features are extracted by using persistent homology from the dynamical reconstruction topology of the guided wave testing signals to characterize broken wire defects in the bridge cable. The broken wire experiments were performed on a 61-wire cable. The experimental results show a good linear relationship (the goodness of fit 0.9946) between the large-scale topological features and the number of broken wires in the cable. It indicates that it is feasible to extract topological features from the topological domain of the testing signals to characterize the broken wire defects of bridge cables.
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A Crack Detection Method for Aero-engine Blade Based on Air-Flow Thermography
Nanotechnologies in Russia ( IF 0 ) Pub Date: 2023-02-14 , DOI: 10.1007/s10921-023-00928-y
Aero-engine blade is one of the core components of aero-engine and its safe service is crucial to the normal operation of aero-engine. Thus, it is very important to localize and quantify cracks of aero-engine blades to prevent safety accidents. To guarantee the structural health of aero-engine blades, the air-flow thermography (AFT) method which has advantages of non-contact, high performance, and sensitivity, was proposed for detection of the blade cracks. Firstly, the theoretical thermal response model was established and the crack simulation models with different depths were constructed. Then a detection system was established to detect the artificial cracks with different depths and orientations. Results showed that the proposed method can effectively quantify the cracks with different depths from 0.2 mm to 1.0 mm and characterize the crack orientations. In addition, the natural crack on the blade was detected and the principal component analysis (PCA) method was used to enhance the crack contrast with the background.
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Data Processing Scheme for Laser Spot Thermography Applied for Nondestructive Testing of Composite Laminates
Nanotechnologies in Russia ( IF 0 ) Pub Date: 2023-02-08 , DOI: 10.1007/s10921-023-00932-2
This paper proposes a data processing scheme for laser spot thermography (LST) applied for nondestructive testing (NDT) of composite laminates. The LST involves recording multiple thermographic sequences, resulting in large amounts of data that have to be processed cumulatively to evaluate the diagnostic information. This paper demonstrates a new data processing scheme based on parameterization and machine learning. The approach allows to overcome some of the major difficulties in LST signal processing and deliver valuable diagnostic information. The effectiveness of the proposed approach is demonstrated on an experimental dataset acquired for a laminated composite sample with multiple simulated delaminations. The paper discusses the theoretical aspects of the proposed signal processing and inference algorithms as well as the experimental arrangements necessary to collect the input data.
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Quantitative Evaluation of Defect Depth in Ferromagnetic Steel with Double Defects Based on Residual Magnetic Field Measurements
Nanotechnologies in Russia ( IF 0 ) Pub Date: 2023-05-23 , DOI: 10.1007/s10921-023-00960-y
In this research, tensile tests were carried out to investigate the correlation between the defect depth and the residual magnetic field (RMF). Sheet specimens of the X70 steel were machined into standard specimens with defects of different depths and spacings. The RMF signals influenced by defect depth and its related magnetic characteristic parameters were presented and analyzed. In addition, the RMF on the reverse side of the specimen was measured and the evolution of the RMF under different buried depths was analyzed. It is found that the defect depth has a great influence on the performance of the RMF, and the peak value of the tangential magnetic field changes markedly. The magnetic characteristic parameters characterizing the distortion of the RMF in the defect area are linearly related to the defect depth and the slope of the linear relationship is not affected by defect spacing. The relationship between residual stress and RMF was explained by finite element analysis and the experimental results were discussed by magnetic dipole model. This research demonstrates the possibility of quantitatively detecting the defect depth in ferromagnetic steels by RMF measurements.
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